Cas no 88241-56-9 (Butanoic acid, 2-(acetyloxy)-, ethyl ester, (S)-)

Butanoic acid, 2-(acetyloxy)-, ethyl ester, (S)- structure
88241-56-9 structure
Product Name:Butanoic acid, 2-(acetyloxy)-, ethyl ester, (S)-
CAS No:88241-56-9
MF:C8H14O4
MW:174.194363117218
CID:640010
PubChem ID:71409741
Update Time:2025-04-19

Butanoic acid, 2-(acetyloxy)-, ethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-(acetyloxy)-, ethyl ester, (S)-
    • ethyl (2S)-2-acetyloxybutanoate
    • DTXSID70829462
    • Ethyl (2S)-2-(acetyloxy)butanoate
    • 88241-56-9
    • Inchi: 1S/C8H14O4/c1-4-7(12-6(3)9)8(10)11-5-2/h7H,4-5H2,1-3H3/t7-/m0/s1
    • InChI Key: QMAYRYVZUNWYDW-ZETCQYMHSA-N
    • SMILES: O(C(C)=O)[C@H](C(=O)OCC)CC

Computed Properties

  • Exact Mass: 174.08900
  • Monoisotopic Mass: 174.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.60000
  • LogP: 0.89120
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